Cas no 1806884-69-4 (2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1806884-69-4
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4890870
• Update Time: 2025-05-23

2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-4-2-3(14)6(8(11,12)13)15-5(4)7(9)10/h2,7H,1H3
• InChI Key： NTURTRYLCXJFFU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine

2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine, identified by the CAS number 1806884-69-4, is a highly specialized organic molecule with significant potential in various fields of research and application. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at position 2, an iodo group at position 5, a methoxy group at position 3, and a trifluoromethyl group at position 6. These substituents contribute to its distinctive chemical properties, making it a valuable compound in areas such as drug discovery, materials science, and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of halogen atoms (iodine) and fluorinated groups (difluoromethyl and trifluoromethyl) into the pyridine ring enhances its electronic properties, making it an attractive candidate for various applications. For instance, the presence of electron-withdrawing groups like trifluoromethyl can significantly influence the molecule's reactivity and stability, which are critical factors in drug design.

In the realm of pharmacology, this compound has shown promise as a lead molecule for anti-cancer drug development. Studies have demonstrated that its unique substitution pattern can modulate key cellular pathways involved in tumor growth and metastasis. Specifically, the methoxy group at position 3 contributes to increased lipophilicity, enhancing the molecule's ability to penetrate cellular membranes. Meanwhile, the iodo group at position 5 plays a crucial role in modulating the molecule's electronic properties, potentially influencing its binding affinity to target proteins.

Moreover, the trifluoromethyl group at position 6 imparts significant chemical stability to the molecule, reducing its susceptibility to metabolic degradation in vivo. This characteristic is particularly advantageous in drug development, where stability is a critical factor for achieving therapeutic efficacy. Recent research has also explored the potential of this compound as a radiosensitizer in cancer therapy, where its ability to enhance radiation-induced DNA damage could improve treatment outcomes.

Beyond pharmacology, this compound has garnered interest in materials science due to its potential as a building block for advanced materials. The fluorinated substituents confer unique electronic and structural properties that could be exploited in the development of high-performance polymers or organic semiconductors. For example, the trifluoromethyl group's electron-withdrawing nature could enhance charge transport properties in organic electronics.

In addition to these applications, this compound has been investigated for its potential use in agrochemicals. Its fluorinated groups may contribute to enhanced bioactivity against pests and pathogens while maintaining environmental safety. Recent studies have focused on optimizing its bioavailability and minimizing adverse environmental impacts through targeted delivery systems.

The synthesis of 2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of intermediates via nucleophilic aromatic substitution or coupling reactions. The strategic placement of substituents requires precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic systems and reaction engineering have significantly improved the efficiency of these processes.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methoxy-6-(trifluoromethyl)pyridine represents a versatile platform for advancing research across multiple disciplines. Its unique chemical structure offers opportunities for innovation in drug discovery, materials science, and agrochemicals. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in addressing pressing challenges in these fields.